Cas no 296792-62-6 (4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone)

• Product Name: 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone
• CAS No: 296792-62-6
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• CID: 4644062
• Update Time: 2025-08-05

4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2,6-bis(pyridin-3-ylmethylene)cyclohexanone
• 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone
• MCB-613 >=98% (HPLC)

• Inchi： 1S/C20H20N2O/c1-2-15-9-18(11-16-5-3-7-21-13-16)20(23)19(10-15)12-17-6-4-8-22-14-17/h3-8,11-15H,2,9-10H2,1H3
• InChI Key： MMBSCBVEHMETSA-UHFFFAOYSA-N
• SMILES： C1(=O)C(=CC2=CC=CN=C2)CC(CC)CC1=CC1=CC=CN=C1

4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Additional information on 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone

Professional Introduction to 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone (CAS No. 296792-62-6)

4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone, identified by the CAS number 296792-62-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic ketones characterized by its unique structural framework, which includes a cyclohexane core substituted with ethyl and bis(3-pyridinylmethylene) groups. The presence of multiple nitrogen-containing pyridine rings enhances its potential bioactivity, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone consists of a rigid cyclohexane ring modified at the 2- and 6-positions with chelating pyridine-derived units. These substituents not only contribute to the compound's stability but also facilitate interactions with biological targets, such as enzymes and receptors. The ethyl group at the 4-position further influences its electronic properties, potentially modulating reactivity and binding affinity. Such structural features make it an intriguing subject for synthetic modifications aimed at optimizing pharmacological profiles.

In recent years, there has been growing interest in developing small-molecule inhibitors for various therapeutic applications, particularly in oncology and neurodegenerative diseases. The pyridine moiety in 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone is known to exhibit favorable interactions with metal ions and biological macromolecules, which has led to its investigation as a scaffold for drug discovery. Researchers have leveraged this compound to design molecules capable of disrupting aberrant signaling pathways involved in cancer progression. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against specific kinases and transcription factors.

One of the most compelling aspects of 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone is its potential as a precursor for generating libraries of bioactive molecules through combinatorial chemistry approaches. The bifunctional nature of the pyridinylmethylene groups allows for facile cross-coupling reactions, enabling the introduction of diverse substituents while maintaining the core structural integrity. This flexibility has been exploited in high-throughput screening campaigns to identify novel compounds with enhanced efficacy and reduced toxicity.

The synthesis of 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone involves multi-step organic transformations, including condensation reactions between appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are critical for advancing preclinical studies. The compound's stability under various storage conditions further enhances its utility as an intermediate in pharmaceutical manufacturing.

From a computational chemistry perspective, 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone has been subjected to extensive molecular modeling studies to elucidate its binding modes with biological targets. These simulations have provided valuable insights into how structural modifications can be tailored to improve drug-like properties such as solubility, metabolic stability, and target specificity. Such findings are instrumental in guiding experimental efforts toward developing next-generation therapeutics.

The pharmacological potential of 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone has also been explored in vitro and in vivo models. Initial pharmacokinetic studies indicate that the compound exhibits reasonable bioavailability when administered orally, suggesting its feasibility for clinical translation. Additionally, toxicology assessments have revealed moderate acute toxicity profiles, which are amenable to further optimization through structure-based drug design strategies.

Looking ahead, the future directions for research on 4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone include expanding its applications in other therapeutic areas beyond oncology. For instance, its ability to modulate protein-protein interactions makes it a viable candidate for addressing neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion,4-ethyl-2,6-bis(3-pyridinylmethylene)-cyclohexanone (CAS No. 296792-62-6) represents a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its multifaceted properties make it an attractive scaffold for developing novel therapeutics targeting diverse diseases. As our understanding of its mechanisms of action continues to evolve, this compound is poised to play a pivotal role in advancing medicinal chemistry innovation.